Cas no 94108-78-8 (Benzoic acid,5-(ethylsulfonyl)-2-methoxy-, ethyl ester)

• Product Name: Benzoic acid,5-(ethylsulfonyl)-2-methoxy-, ethyl ester
• CAS No: 94108-78-8
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 813127
• PubChem ID: 44150663
• Update Time: 2025-04-19

Benzoic acid,5-(ethylsulfonyl)-2-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-(ethylsulfonyl)-2-methoxy-, ethyl ester
• ethyl 5-(ethylsulphonyl)-o-anisate
• ethyl 5-ethylsulfonyl-2-methoxybenzoate
• BENZOIC ACID, 5-(ETHYLSULFONYL)-2-METHOXY-, ETHYL ESTER
• Ethyl 5-(ethylsulfonyl)-2-methoxybenzoate
• XAQ9KD84DS
• UNII-XAQ9KD84DS
• ETHYL 5-(ETHYLSULFONYL)-O-ANISATE
• DTXSID50240590
• EINECS 302-416-0
• 94108-78-8
• NS00064724

• Inchi： 1S/C12H16O5S/c1-4-17-12(13)10-8-9(18(14,15)5-2)6-7-11(10)16-3/h6-8H,4-5H2,1-3H3
• InChI Key： HOFKFECQUOZJFJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C(=O)OCC)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 272.072
• Monoisotopic Mass: 272.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.204
• Boiling Point: 446.2°C at 760 mmHg
• Flash Point: 223.7°C
• Refractive Index: 1.503